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Compound of Interest

Compound Name: 3,5-Bis(trifluoromethyl)styrene

Cat. No.: B1333223 Get Quote

Technical Guide: 3,5-Bis(trifluoromethyl)styrene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and a key

synthetic application of 3,5-Bis(trifluoromethyl)styrene, a fluorinated organic compound of

significant interest in chemical synthesis and drug discovery.

Core Compound Properties
3,5-Bis(trifluoromethyl)styrene, also known as 1,3-bis(trifluoromethyl)-5-vinylbenzene, is a

styrene derivative featuring two trifluoromethyl groups on the benzene ring. These electron-

withdrawing groups impart unique chemical properties that make it a valuable building block in

organic synthesis.

Structural and Physicochemical Data
The fundamental properties of 3,5-Bis(trifluoromethyl)styrene are summarized in the table

below for easy reference.
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Property Value

Molecular Formula C₁₀H₆F₆

Molecular Weight 240.15 g/mol

CAS Number 349-59-7

Appearance Colorless to light yellow liquid

Melting Point 7-8 °C

Boiling Point 60 °C at 20 mmHg

Density 1.334 g/mL at 25 °C

Synonyms
1,3-bis(trifluoromethyl)-5-vinylbenzene, 1,3-

Bis(trifluoromethyl)-5-ethenylbenzene

Synthetic Utility in Chemical Synthesis
3,5-Bis(trifluoromethyl)styrene serves as a versatile precursor in the synthesis of more

complex molecules. The trifluoromethyl groups can significantly influence the electronic

properties and lipophilicity of a target molecule, which is a critical consideration in drug design.

Experimental Protocol: Synthesis of 1-(3,5-bis-
Trifluoromethyl-phenyl)-ethane-1,2-diol
One notable application of 3,5-Bis(trifluoromethyl)styrene is its use in the production of other

chemical entities, for instance, 1-(3, 5-bis-Trifluoromethyl-phenyl)-ethane-1, 2-diol[1][2]. The

following represents a generalized experimental workflow for this type of transformation, which

typically involves the dihydroxylation of the vinyl group.

Materials:

3,5-Bis(trifluoromethyl)styrene

An appropriate oxidizing agent (e.g., osmium tetroxide in catalytic amounts with a co-oxidant

like N-methylmorpholine N-oxide, or potassium permanganate under cold, alkaline

conditions)
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A suitable solvent system (e.g., a mixture of t-butanol and water)

Quenching agent (e.g., sodium sulfite)

Organic solvents for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3,5-
Bis(trifluoromethyl)styrene in the chosen solvent system.

Oxidation: Cool the reaction mixture in an ice bath. Slowly add the oxidizing agent to the

stirred solution. The reaction progress can be monitored by thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, quench the reaction by adding a suitable

quenching agent until the color change indicates the consumption of the oxidant.

Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with

an organic solvent.

Washing and Drying: Wash the combined organic layers with brine, then dry over an

anhydrous drying agent.

Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.

The crude product can be purified by column chromatography on silica gel to yield the

desired 1-(3,5-bis-Trifluoromethyl-phenyl)-ethane-1,2-diol.

Visualization of Synthetic Pathway
The following diagram illustrates the synthetic workflow for the conversion of 3,5-
Bis(trifluoromethyl)styrene to 1-(3,5-bis-Trifluoromethyl-phenyl)-ethane-1,2-diol.
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3,5-Bis(trifluoromethyl)styrene Dihydroxylation
(e.g., OsO₄/NMO)

Reactant Workup &
Purification

Crude Product 1-(3,5-bis-Trifluoromethyl-phenyl)
-ethane-1,2-diol

Final Product

Click to download full resolution via product page

Caption: Synthetic conversion of 3,5-Bis(trifluoromethyl)styrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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